Cas no 26277-36-1 (Adenine,9-[3-deoxy-3-(hydroxymethyl)-b-D-allofuranosyl]- (8CI))

• Product Name: Adenine,9-[3-deoxy-3-(hydroxymethyl)-b-D-allofuranosyl]- (8CI)
• CAS No: 26277-36-1
• MF: C₁₂H₁₇N₅O₅
• MW: 311.293882131577
• CID: 271582
• PubChem ID: 278404
• Update Time: 2025-04-19

Adenine,9-[3-deoxy-3-(hydroxymethyl)-b-D-allofuranosyl]- (8CI) Chemical and Physical Properties

Names and Identifiers

• Adenine,9-[3-deoxy-3-(hydroxymethyl)-b-D-allofuranosyl]- (8CI)
• 1,4-bis(1-phenylpropan-2-yl)-1-prop-2-enylpiperazin-1-ium,bromide
• NSC-127971
• 9-[3-deoxy-3-(hydroxymethyl)hexofuranosyl]-9h-purin-6-amine
• NSC127971
• DTXSID70949139
• 26277-36-1

• Inchi： 1S/C12H17N5O5/c13-10-7-11(15-3-14-10)17(4-16-7)12-8(21)5(1-18)9(22-12)6(20)2-19/h3-6,8-9,12,18-21H,1-2H2,(H2,13,14,15)
• InChI Key： BNHDXFOKZGGMMV-UHFFFAOYSA-N
• SMILES： O1C(C(C(CO)C1C(CO)O)O)N1C=NC2C(N)=NC=NC1=2

Computed Properties

• Exact Mass: 311.12300
• Monoisotopic Mass: 311.12296866g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 5
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 391
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 5
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.5
• Topological Polar Surface Area: 160Ų

Experimental Properties

• PSA: 159.77000
• LogP: -1.79030